1-(3,4-dichlorobenzyl)-6-phenyl-2(1H)-pyridinone
Overview
Description
1-(3,4-dichlorobenzyl)-6-phenyl-2(1H)-pyridinone, also known as DCBP, is a compound with a wide range of applications in the field of organic synthesis, medicinal chemistry, and materials science. It is a versatile building block for the synthesis of diverse compounds, including heterocyclic derivatives, polymers, and pharmaceuticals. DCBP has a unique structure, with a three-ring system containing a dichlorobenzyl group and a phenyl ring. This structure has enabled the development of a variety of synthetic pathways to access a range of products.
Scientific Research Applications
Mass Spectrometry Analysis : A study by Marinkovic et al. (2009) investigated pyridinones with various substituents, including those related to 1-(3,4-dichlorobenzyl)-6-phenyl-2(1H)-pyridinone. They explored the fragmentation patterns in mass spectrometry, revealing insights into the molecular structure and behavior under different conditions (Marinkovic, Vasiljevic, Laušević, & Jovanović, 2009).
Coordination Compounds : Zhang, Rettig, and Orvig (1991) synthesized and characterized complexes involving pyridinones. This study provides valuable information about the coordination chemistry of pyridinones and their potential applications in creating new materials or as ligands in metal complexes (Zhang, Rettig, & Orvig, 1991).
Organometallic Chemistry : In a study by Hildebrandt, Schaarschmidt, and Lang (2011), pyrroles with pyridinone subunits were investigated. This research highlights the electronic and structural properties of such compounds, which could be relevant for applications in materials science and catalysis (Hildebrandt, Schaarschmidt, & Lang, 2011).
Crystal Structure Analysis : The crystal structure of pyridinone derivatives has been explored in various studies. For instance, Fan et al. (2008) provided detailed structural insights into such compounds, which is crucial for understanding their physical properties and potential applications in crystal engineering and pharmaceuticals (Fan, Li, Wang, Li, & Zhang, 2008).
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]-6-phenylpyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Cl2NO/c19-15-10-9-13(11-16(15)20)12-21-17(7-4-8-18(21)22)14-5-2-1-3-6-14/h1-11H,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGZLTBZEHZHTRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC(=O)N2CC3=CC(=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501199633 |
Source
|
| Record name | 1-[(3,4-Dichlorophenyl)methyl]-6-phenyl-2(1H)-pyridinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501199633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dichlorobenzyl)-6-phenyl-2(1H)-pyridinone | |
CAS RN |
400076-09-7 |
Source
|
| Record name | 1-[(3,4-Dichlorophenyl)methyl]-6-phenyl-2(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=400076-09-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(3,4-Dichlorophenyl)methyl]-6-phenyl-2(1H)-pyridinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501199633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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